Scientific Research Applications
Molecular Structure and Vibrational Study
Research by Prasad et al. (2010) on the molecular structure and vibrational study of 2,3-dihydro-1H-indene and its derivative, 1H-indene-1,3(2H)-dione, showcases the importance of these compounds in understanding chemical reactivity and molecular properties. The study utilized density functional theory calculations to analyze the geometries and harmonic frequencies of the molecules, providing insights into their reactivity and polarity. This research contributes to the fundamental understanding of indene derivatives in chemical reactions (Prasad et al., 2010).
Catalytic Applications
A study on the platinum-catalyzed cycloisomerization of 1,4-enynes by Sato et al. (2011) revealed an innovative pathway involving 1,2-alkenyl rearrangement leading to the formation of 1H-indene derivatives. This research highlights the catalytic capabilities of platinum in synthesizing structurally complex molecules, expanding the toolkit for chemical synthesis (Sato et al., 2011).
Microwave-Assisted Synthesis
Rao et al. (2015) explored the indium triflate-catalyzed microwave-assisted alkenylation of methoxyphenols, demonstrating a route to selectively form indenes or chromenes. This study showcases the efficiency of microwave-assisted synthesis in producing structurally diverse compounds, which has implications for the development of new materials and drugs (Rao et al., 2015).
Combustion and Flame Studies
Zheng et al. (2021) conducted an experimental and kinetic modeling study on the autoignition characteristics of indene, an intermediate in the formation of polycyclic aromatic hydrocarbons (PAHs) and soot precursors. Understanding the ignition properties of indene aids in modeling combustion processes and developing cleaner combustion technologies (Zheng et al., 2021).
Electrocatalysis
Cheng et al. (2014) investigated the use of indene-C60 bisadduct (ICBA) as an electron-cascade acceptor material in polymer solar cells. The study illustrates the potential of indene derivatives in enhancing the efficiency of solar energy conversion, contributing to the development of advanced solar cell technologies (Cheng et al., 2014).
Environmental Toxicology
Huo et al. (2023) examined the cytotoxicity and oxidative stress effects of indene on earthworm coelomocytes, highlighting the environmental impact of aromatic hydrocarbons. This research provides valuable insights into the toxicological effects of industrial chemicals on soil organisms, aiding in environmental risk assessment (Huo et al., 2023).
